BE“GHE Foundational & Exploratory

Check Availability & Pricing

Maltohexaose: A Technical Guide for
Researchers and Drug Development
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Maltohexaose

Cat. No.: B131044

Introduction

Maltohexaose is a linear oligosaccharide composed of six a-1,4 linked D-glucose units. As a
key component of the maltodextrin family, it serves as a valuable tool in various scientific and
industrial fields, including enzymology, microbiology, and pharmaceutical sciences. This
technical guide provides an in-depth overview of maltohexaose, focusing on its chemical and
physical properties, production methods, and applications, with a particular emphasis on its
relevance to researchers and drug development professionals.

Core Properties of Maltohexaose

Maltohexaose is a well-defined carbohydrate with specific chemical and physical
characteristics that are crucial for its application in research and development.
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Identifier Value Reference
CAS Number 34620-77-4 [11[2][3][4]
Molecular Formula C36H62031 [1112][31[4]
Molecular Weight 990.86 g/mol [21[31[4]
Synonyms Amylohexaose, D- 2]
maltohexaose
Appearance Light yellow powder [5]
Solubility Soluble in water (50 mg/mL) [5]

Production and Purification of Maltohexaose

Maltohexaose is primarily produced through the enzymatic hydrolysis of starch and related
a-1,4-glucans.[1][6] Specific maltohexaose-producing amylases (G6-amylases) are employed
to achieve high yields of this particular oligosaccharide.

Enzymatic Production

Several microorganisms are known to produce G6-amylases, with species of Bacillus being the
most prominent. For instance, Bacillus sp. 707 and Bacillus circulans G-6 have been identified
as potent producers of maltohexaose-forming enzymes.[1][2] The yield of maltohexaose from
soluble starch can reach approximately 30%.[2] The combined action of G6-amylase with
debranching enzymes like pullulanase or isoamylase can further increase the yield by breaking
down the a-1,6 linkages in amylopectin.[2]

A general workflow for the enzymatic production of maltohexaose is outlined below:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.researchgate.net/profile/Alexandre-De-Kochko/publication/7247610_The_mechanism_of_action_of_a-amylase_from_Lactobacillus_fermentum_on_maltooligosaccharides/links/5ab8bd6d0f7e9b68ef51f7a2/The-mechanism-of-action-of-a-amylase-from-Lactobacillus-fermentum-on-maltooligosaccharides.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Amylase_Kinetics_on_Maltopentaose_Hydrate.pdf
https://www.mdpi.com/1420-3049/28/7/3281
https://www.worthington-biochem.com/products/maltase/assay
https://www.researchgate.net/profile/Alexandre-De-Kochko/publication/7247610_The_mechanism_of_action_of_a-amylase_from_Lactobacillus_fermentum_on_maltooligosaccharides/links/5ab8bd6d0f7e9b68ef51f7a2/The-mechanism-of-action-of-a-amylase-from-Lactobacillus-fermentum-on-maltooligosaccharides.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Amylase_Kinetics_on_Maltopentaose_Hydrate.pdf
https://www.mdpi.com/1420-3049/28/7/3281
https://www.worthington-biochem.com/products/maltase/assay
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Amylase_Kinetics_on_Maltopentaose_Hydrate.pdf
https://www.mdpi.com/1420-3049/28/7/3281
https://www.worthington-biochem.com/products/maltase/assay
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Amylase_Kinetics_on_Maltopentaose_Hydrate.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8306036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8306036/
https://www.benchchem.com/product/b131044?utm_src=pdf-body
https://www.benchchem.com/product/b131044?utm_src=pdf-body
https://www.researchgate.net/profile/Alexandre-De-Kochko/publication/7247610_The_mechanism_of_action_of_a-amylase_from_Lactobacillus_fermentum_on_maltooligosaccharides/links/5ab8bd6d0f7e9b68ef51f7a2/The-mechanism-of-action-of-a-amylase-from-Lactobacillus-fermentum-on-maltooligosaccharides.pdf
http://www.thegoodscentscompany.com/data/rw1256381.html
https://www.benchchem.com/product/b131044?utm_src=pdf-body
https://www.benchchem.com/product/b131044?utm_src=pdf-body
https://www.researchgate.net/profile/Alexandre-De-Kochko/publication/7247610_The_mechanism_of_action_of_a-amylase_from_Lactobacillus_fermentum_on_maltooligosaccharides/links/5ab8bd6d0f7e9b68ef51f7a2/The-mechanism-of-action-of-a-amylase-from-Lactobacillus-fermentum-on-maltooligosaccharides.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Amylase_Kinetics_on_Maltopentaose_Hydrate.pdf
https://www.benchchem.com/product/b131044?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Amylase_Kinetics_on_Maltopentaose_Hydrate.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Amylase_Kinetics_on_Maltopentaose_Hydrate.pdf
https://www.benchchem.com/product/b131044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Enzymatic Production of Maltohexaose

Starch Solution
(Substrate)

Liquefaction
(a-amylase)

Saccharification
(Maltohexaose-producing amylase)

Purification
(Chromatography)

High-Purity Maltohexaose

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Metabolic Fate of Maltohexaose

Starch

-amylase

Maltohexaose

-amylase

Maltotriose, Maltose

-glucosidase

Glycolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Maltohexaose: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131044#maltohexaose-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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